1-(6-Fluoropyridine-3-carbonyl)-N-methyl-2,3-dihydroindole-6-sulfonamide

• IUPAC Name: 1-(6-fluoropyridine-3-carbonyl)-N-methyl-2,3-dihydroindole-6-sulfonamide
• InChI: InChI=1S/C15H14FN3O3S/c1-17-23(21,22)12-4-2-10-6-7-19(13(10)8-12)15(20)11-3-5-14(16)18-9-11/h2-5,8-9,17H,6-7H2,1H3
• InChI Key: FOCDKNHARMAIAX-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC2=C(CCN2C(=O)C3=CN=C(C=C3)F)C=C1
• Molecular Formula: C15H14FN3O3S
• Molecular Weight: 335.4 g/mol

Description

The compound “1-(6-Fluoropyridine-3-carbonyl)-N-methyl-2,3-dihydroindole-6-sulfonamide” is a complex organic molecule that contains several functional groups, including a fluoropyridine group, a carbonyl group, an indole group, and a sulfonamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, fluoropyridines can be synthesized using various methods, including the Umemoto reaction and the Balts-Schiemann reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The fluoropyridine group would likely contribute to the compound’s aromaticity, while the carbonyl group could participate in various reactions due to its polar nature.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For instance, the carbonyl group is often involved in nucleophilic addition reactions, while the sulfonamide group can participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For instance, the presence of a fluorine atom could affect the compound’s electronegativity, stability, and reactivity.

Future Directions

The future directions for research on this compound would depend on its intended applications. For instance, if it’s a potential drug, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.